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Compound of Interest

Compound Name: Disperse Yellow 56

Cat. No.: B6595850

Disperse Yellow 56: A Technical Guide for
Researchers

An In-depth Overview of C.I. Disperse Yellow 56 for Scientific Applications

Disperse Yellow 56, a monoazo dye, is a significant colorant primarily utilized in the textile
industry for dyeing hydrophobic fibers. This technical guide provides researchers, scientists,
and drug development professionals with a comprehensive overview of its alternative names,
chemical properties, synthesis, and applications, with a focus on quantitative data and detailed
experimental protocols.

Nomenclature and Identification

In scientific literature and commercial applications, Disperse Yellow 56 is known by a variety
of names. Proper identification is crucial for accurate research and documentation.
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Identifier Type Value

C.l. Name Disperse Yellow 56
C.l. Number 216550

CAS Number 54077-16-6[1][2][3][4]

Molecular Formula

C21H1sNsO2[1][2][4][5][6]

Molecular Weight 369.38 g/mol [1][2]
4-hydroxy-3-[[4-
IUPAC Name (phenyldiazenyl)phenyl]diazenyl]-1H-quinolin-2-
one[5]
Palanil Golden Yellow GG, Terasil Golden
Yellow 3R, Navilene Golden Yellow GG,
Synonyms

Disperse Golden Yellow GG, Akasperse Yellow
GG 200%[1][2][4]

Physicochemical and Fastnhess Properties

Disperse Yellow 56 is characterized as an orange or yellow powder, soluble in acetone and

other organic solvents, but insoluble in water.[1][6] Its performance in textile applications is

largely determined by its fastness properties, which are rated on a scale of 1 to 5 (or 1 to 8 for

lightfastness), with higher numbers indicating better fastness.

Property Test Method Rating

Light Fastness ISO 105-B02 4-5 (Fair to Good)
Washing Fastness ISO 105-C06 4-5 (Good to Very Good)
Sublimation Fastness ISO 105-P0O1 3-4 (Moderate to Good)
Rubbing Fastness ISO 105-X12 4 (Good)

Perspiration Fastness ISO 105-E04 4-5 (Good to Very Good)
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Note: Fastness properties can vary depending on the depth of shade and the specific dyeing
conditions.

Experimental Protocols
Synthesis of Disperse Yellow 56

The synthesis of Disperse Yellow 56 is a two-step process involving diazotization followed by
an azo coupling reaction.[1]

Step 1: Diazotization of 4-(Phenyldiazenyl)benzenamine

Dissolve 4-(phenyldiazenyl)benzenamine in a suitable solvent such as dimethylformamide
(DMF).

e Add a solution of hydrochloric acid while stirring.
e Cool the resulting suspension in an ice bath to below 5°C.
o Separately, prepare a solution of sodium nitrite in water and cool it to below 5°C.

e Slowly add the sodium nitrite solution to the amine suspension while maintaining the
temperature below 5°C to form the diazonium salt.

Step 2: Azo Coupling with Quinoline-2,4-diol

e In a separate vessel, dissolve quinoline-2,4-diol in an alkaline solution (e.g., agueous sodium
hydroxide) and cool to below 5°C.

o Slowly add the previously prepared diazonium salt solution to the quinoline-2,4-diol solution
with vigorous stirring, while maintaining a low temperature and alkaline pH.

» Continue stirring for a specified period to ensure complete coupling.

e The resulting precipitate, Disperse Yellow 56, is then filtered, washed with water until
neutral, and dried.

Diagram of the Synthesis Pathway for Disperse Yellow 56
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Step 1: Diazotization

G-(Phenyldiazenyl)benzenamine] NaNO:z + HCI

5°C

Step 2: Azo Coupling

Quinoline-2,4-diol

< 5°C, Alkaline pH

Alkaline Solution (e.g., NaOHD

Azo Coupling

Click to download full resolution via product page

Caption: Synthesis pathway of Disperse Yellow 56.

High-Temperature Exhaust Dyeing of Polyester

This method is suitable for achieving deep shades on polyester fibers.
» Dye Bath Preparation:

o Prepare a dye dispersion by pasting the required amount of Disperse Yellow 56 (e.g., 1-
3% on weight of fabric) with a dispersing agent.

o Add the dispersion to the dye bath with a liquor ratio of 10:1 to 20:1.
o Add a leveling agent and adjust the pH to 4.5-5.5 with acetic acid.[1]
e Dyeing Cycle:

o Introduce the pre-wetted polyester fabric into the dye bath at approximately 60°C.
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o Raise the temperature to 130°C at a rate of 1-2°C per minute.

o Hold at 130°C for 30-60 minutes, depending on the desired shade depth.

o Cool the dye bath to 70-80°C.

o After-treatment (Reduction Clearing):

o Treat the dyed fabric in a fresh bath containing sodium hydrosulfite and sodium hydroxide
to remove unfixed surface dye.

o Rinse thoroughly and neutralize before drying.

Diagram of the High-Temperature Exhaust Dyeing Workflow
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Caption: High-temperature exhaust dyeing workflow.

Applications in Research and Drug Development

While the primary application of Disperse Yellow 56 is in the textile industry, its chemical
structure as an azo dye and its fluorescent properties suggest potential for other scientific
applications. Some commercial suppliers provide this dye for research purposes, indicating its
use in laboratory settings.[7]

 Biological Staining: Azo dyes are known to be used as nonspecific protein stains in
biochemical applications. The structural characteristics of Disperse Yellow 56 may allow it
to function as a stain for certain cellular components, although specific protocols have not
been widely published.

o Fluorescent Probe: The conjugated system of Disperse Yellow 56 imparts fluorescent
properties. This could potentially be exploited for use as a molecular probe to study protein
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dynamics or other biological processes in living cells. However, further research is needed to
establish its efficacy and specificity in such applications.

It is important to note that the direct application of Disperse Yellow 56 in drug development is
not well-documented. However, the synthesis of novel compounds with potential biological
activity often involves azo chemistry, making an understanding of related compounds like
Disperse Yellow 56 valuable for medicinal chemists.

Safety and Toxicology

Disperse dyes as a class can be skin and respiratory irritants.[6] It is recommended to handle
Disperse Yellow 56 with appropriate personal protective equipment, including gloves and
respiratory protection, especially when handling the powder. While a specific LD50 for
Disperse Yellow 56 is not readily available in public databases, related azo dyes have been
studied for their toxicological profiles. For instance, some azo dyes can be reduced to form
aromatic amines, which may have toxicological implications. Therefore, appropriate safety
precautions should be taken during its handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Alternative names for Disperse Yellow 56 in scientific
literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6595850#alternative-names-for-disperse-yellow-56-
in-scientific-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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